Cas no 1080059-86-4 (4-Isoxazolamine, 5-cyclobutyl-, hydrochloride (1:1))

• Product Name: 4-Isoxazolamine, 5-cyclobutyl-, hydrochloride (1:1)
• CAS No: 1080059-86-4
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 5919734
• PubChem ID: 68432085
• Update Time: 2025-05-20

4-Isoxazolamine, 5-cyclobutyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolamine, 5-cyclobutyl-, hydrochloride (1:1)
• 5-cyclobutyl-1,2-Oxazole-4-amine HCl
• 5-Cyclobutylisoxazol-4-amine hydrochloride
• 5-Cyclobutyl-1,2-oxazol-4-amine HCl
• 5-cyclobutyl-1,2-oxazol-4-amine hydrochloride
• 1080059-86-4
• 5-cyclobutyl-1,2-oxazol-4-amine;hydrochloride
• EN300-6491917
• HFSXTGRNHVVRIG-UHFFFAOYSA-N
• Z1509480691
• SCHEMBL2896647

• Inchi： 1S/C7H10N2O.ClH/c8-6-4-9-10-7(6)5-2-1-3-5;/h4-5H,1-3,8H2;1H
• InChI Key： HFSXTGRNHVVRIG-UHFFFAOYSA-N
• SMILES： NC1C=NOC=1C1CCC1.Cl

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 4-Isoxazolamine, 5-cyclobutyl-, hydrochloride (1:1)

4-Isoxazolamine, 5-Cyclobutyl-, Hydrochloride (1:1): A Comprehensive Overview

4-Isoxazolamine, 5-cyclobutyl-, hydrochloride (1:1), also known by its CAS number 1080059-86-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazolamines, which are known for their diverse biological activities. The structure of this compound comprises an isoxazole ring substituted with a cyclobutyl group at the 5-position and an amine group at the 4-position, along with a hydrochloride counterion in a 1:1 molar ratio. The unique combination of these functional groups contributes to its intriguing chemical properties and potential applications.

The synthesis of 4-isoxazolamine, 5-cyclobutyl-, hydrochloride involves a multi-step process that typically begins with the preparation of the isoxazole ring. This is often achieved through the reaction of an aldehyde or ketone with an amine derivative in the presence of an acid catalyst. The cyclobutyl group is introduced via a subsequent coupling reaction, which requires precise control over reaction conditions to ensure optimal yields. The final step involves protonation of the amine group to form the hydrochloride salt, which enhances the compound's solubility and stability.

Recent studies have highlighted the potential of 4-isoxazolamine, 5-cyclobutyl-, hydrochloride as a promising candidate in drug discovery. Researchers have reported that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential lead molecule for the development of novel therapeutic agents. For instance, in vitro experiments have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (iNOS). These findings suggest that it could be explored further for its potential use in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological properties, 4-isoxazolamine, 5-cyclobutyl-, hydrochloride has also been studied for its role in catalysis. The cyclobutane ring within its structure imparts rigidity and strain, which can enhance its ability to act as a chiral catalyst in asymmetric synthesis. Recent advancements in this area have shown that this compound can facilitate the enantioselective synthesis of complex organic molecules, which is crucial for drug development and fine chemical production.

The physical properties of CAS No. 1080059-86-4 are equally noteworthy. It exists as a crystalline solid with a melting point of approximately 220°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows enhanced solubility in polar protic solvents like water and methanol due to the presence of hydrogen bonding groups. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of 4-isoxazolamine, 5-cyclobutyl-, hydrochloride has also been evaluated in accordance with standard regulatory guidelines. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered orally or intravenously. However, long-term toxicity studies are still underway to fully assess its safety for human use.

In conclusion, CAS No. 1080059-86-4, or 4-isoxazolamine, 5-cyclobutyl-, hydrochloride (1:1), represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure, coupled with its promising biological activities and favorable physical properties, positions it as a compelling candidate for further research and development in the pharmaceutical industry.